Cas no 1429309-41-0 (5-Chloro-4-nitro-1-propyl-1H-pyrazole)

• Product Name: 5-Chloro-4-nitro-1-propyl-1H-pyrazole
• CAS No: 1429309-41-0
• MF: C₆H₈ClN₃O₂
• MW: 189.599619865417
• MDL: MFCD22690771
• CID: 2092545
• PubChem ID: 75464856
• Update Time: 2025-10-30

5-Chloro-4-nitro-1-propyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-nitro-1-propyl-1H-pyrazole
• AKOS024463421
• 5-chloro-4-nitro-1-propyl-pyrazole
• 5-chloro-4-nitro-1-propylpyrazole
• MFCD22690771
• 1429309-41-0
• CS2529
• AC-31244
• CS-0446266
• DA-37504

• MDL： MFCD22690771
• Inchi： 1S/C6H8ClN3O2/c1-2-3-9-6(7)5(4-8-9)10(11)12/h4H,2-3H2,1H3
• InChI Key： FOPFCYXEOWILLE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=NN1CCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 189.0305042g/mol
• Monoisotopic Mass: 189.0305042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.6Ų

Additional information on 5-Chloro-4-nitro-1-propyl-1H-pyrazole

Introduction to 5-Chloro-4-nitro-1-propyl-1H-pyrazole (CAS No. 1429309-41-0)

5-Chloro-4-nitro-1-propyl-1H-pyrazole, identified by its Chemical Abstracts Service (CAS) number 1429309-41-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyrazole class, a versatile scaffold known for its broad biological activity and structural flexibility. The presence of both chloro and nitro substituents in its molecular structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The nitro group at the 4-position and the chloro group at the 5-position of the pyrazole ring contribute to the compound's unique electronic properties, which can influence its interaction with biological targets. These substituents are particularly interesting from a medicinal chemistry perspective, as they can modulate the pharmacokinetic and pharmacodynamic profiles of derivatives. Recent studies have highlighted the potential of nitro-substituted pyrazoles in developing novel therapeutic agents, particularly in the treatment of inflammatory and infectious diseases.

The propyl chain at the 1-position adds another layer of complexity to this molecule, influencing its solubility, lipophilicity, and metabolic stability. This structural feature is often exploited to optimize drug-like properties, such as bioavailability and target engagement. In recent years, there has been a growing interest in propyl-substituted pyrazoles due to their reported efficacy in various preclinical models. For instance, derivatives of this class have shown promise in inhibiting enzymes involved in cancer metabolism and in modulating immune responses.

From a synthetic chemistry standpoint, 5-Chloro-4-nitro-1-propyl-1H-pyrazole serves as a versatile building block for more complex molecules. The chloro group, in particular, is a common handle for further functionalization via nucleophilic substitution reactions, allowing chemists to introduce diverse pharmacophores. This reactivity has been leveraged in the development of novel agrochemicals, where pyrazole derivatives are known for their herbicidal and fungicidal properties.

Recent advancements in computational chemistry have also enhanced our understanding of how 5-Chloro-4-nitro-1-propyl-1H-pyrazole interacts with biological targets. Molecular docking studies have revealed that this compound can bind to specific protein pockets with high affinity, suggesting its potential as an inhibitor or modulator of key biological pathways. For example, research indicates that nitro-substituted pyrazoles may interfere with enzymes involved in bacterial DNA replication and repair, making them attractive candidates for antibiotic development.

The agrochemical industry has also benefited from the exploration of 5-Chloro-4-nitro-1-propyl-1H-pyrazole derivatives. Pyrazole-based compounds are widely used as intermediates in synthesizing herbicides and fungicides due to their ability to disrupt essential metabolic pathways in plants and fungi. The introduction of electron-withdrawing groups like nitro and chloro enhances their bioactivity by improving their binding affinity to target enzymes. Recent field trials have demonstrated the efficacy of certain pyrazole derivatives in controlling resistant weed species while maintaining low environmental impact.

In conclusion, 5-Chloro-4-nitro-1-propyl-1H-pyrazole (CAS No. 1429309-41-0) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features—namely the nitro group, chloro group, and propyl chain—make it a valuable scaffold for developing novel therapeutic agents and crop protection products. Ongoing research continues to uncover new applications for this compound, underscoring its importance in modern chemical biology.